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Compound of Interest

Compound Name:
4-Bromo-1,3-oxazole

hydrochloride

CAS No.: 1955531-81-3

Cat. No.: B2844213

Get Quote

Executive Summary
4-Bromo-1,3-oxazole hydrochloride (CAS: 1955531-81-3) is a functionalized oxazole

derivative utilized primarily as a precursor in the synthesis of bioactive compounds, including

antibiotics and enzyme inhibitors. Its value lies in the C4-bromine handle, which facilitates

palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Stille), and the C2 position,

which remains accessible for nucleophilic attack or deprotonation.

This guide details the spectroscopic signature of the compound, distinguishing between the

free base (neutral) and the hydrochloride salt (cationic) forms. Understanding the shift in

spectral data between these forms is crucial for monitoring reaction progress and verifying salt

formation.

Structural Analysis & Chemical Profile[1][2]
The core structure consists of a five-membered 1,3-oxazole ring substituted at the 4-position

with a bromine atom. In the hydrochloride form, the nitrogen atom at position 3 is protonated,
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bearing a formal positive charge. This cationic character significantly deshields the adjacent

protons and carbons compared to the neutral free base.

Feature Description

Molecular Formula C₃H₃BrClNO (Salt) / C₃H₂BrNO (Free Base)

Molecular Weight 184.42 g/mol (Salt) / 147.96 g/mol (Free Base)

Key Functionality
C4-Bromide (Electrophilic handle), C2-H (Acidic

proton)

Salt Formation
Protonation occurs at N3, forming the oxazolium

cation.

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy
The formation of the hydrochloride salt induces significant downfield shifts (deshielding) in the

1H and 13C NMR spectra due to the positive charge on the nitrogen, which withdraws electron

density from the ring system.

1H NMR (Proton NMR)
Solvent: DMSO-d₆ (Preferred for salts due to solubility)
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Position Proton
Free Base δ
(ppm)

HCl Salt δ
(ppm)

Multiplicity
Interpretati
on

H2 C2-H 8.15 – 8.25 9.10 – 9.40 Singlet (s)

Diagnostic

Peak. The H2

proton is

flanked by

Oxygen and

the

protonated

Nitrogen

(N+), causing

a dramatic

downfield

shift.

H5 C5-H 8.05 – 8.15 8.60 – 8.80 Singlet (s)

Deshielded

by the

adjacent

Oxygen and

the inductive

effect of the

C4-Bromine.

NH N-H⁺ N/A 10.0 – 13.0 Broad (br)

The acidic

proton on

nitrogen.

Often broad

or invisible

depending on

water

content/exch

ange rate.
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Technical Insight: In the free base, H2 and H5 often appear very close (overlapping). Upon salt

formation, the H2 signal separates significantly downfield, making it the primary indicator of

successful protonation.

13C NMR (Carbon NMR)
Solvent: DMSO-d₆

Position Carbon
Free Base δ
(ppm)

HCl Salt δ
(ppm)

Interpretation

C2 N=C-O ~152.0 ~156.0 – 160.0

Most deshielded

carbon due to

placement

between two

heteroatoms.

C5 O-C=C ~138.0 ~142.0 – 145.0

Alpha to oxygen;

shifts downfield

in the salt.

C4 C-Br ~112.0 ~115.0 – 118.0

Shielded relative

to other carbons

due to the

"Heavy Atom

Effect" of

Bromine, despite

its

electronegativity.

Mass Spectrometry (MS)
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Mass spectrometry is definitive for this compound due to the characteristic isotopic signature of

bromine.

Ionization Mode: Electrospray Ionization (ESI) in Positive Mode (+ve).

Observed Species: The hydrochloride salt dissociates in the MS source; the detected

species is the cationic oxazole core

.

Key Fragments & Isotope Pattern:

m/z Value Ion Identity
Relative
Abundance

Notes

147.9 100%
Molecular ion

(monoisotopic).

149.9 ~98%

Diagnostic Doublet.

The 1:1 ratio confirms

the presence of one

Bromine atom.

120 / 122 Variable

Loss of Hydrogen

Cyanide (common in

oxazoles).

69 Low

Loss of the bromine

radical/ion (Oxazole

core).

Infrared Spectroscopy (IR)
Method: ATR-FTIR (Solid state)

The salt form exhibits specific bands related to the protonated nitrogen and the halide bond.

3100 – 3000 cm⁻¹: C-H stretching (aromatic).
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2700 – 2400 cm⁻¹: N-H⁺ stretching (broad band, characteristic of amine salts).

1620 – 1590 cm⁻¹: C=N stretching (shifted slightly compared to free base).

1050 – 1000 cm⁻¹: C-O-C ring stretching.

600 – 500 cm⁻¹: C-Br stretching (strong, sharp band).

Experimental Protocols
Sample Preparation for NMR (Salt Stability)
The hydrochloride salt is hygroscopic and can hydrolyze or disproportionate in wet solvents.

Solvent Choice: Use DMSO-d₆ (Dimethyl sulfoxide-d6) derived from a fresh ampoule. Avoid

CDCl₃ as the free base may liberate if the solvent is slightly basic or wet.

Concentration: Dissolve 5–10 mg of the solid salt in 0.6 mL of DMSO-d₆.

Tube Handling: Use high-quality NMR tubes (Wilmad 507-PP or equivalent) to prevent

background noise.

Acquisition: Run the spectrum immediately. If the NH peak is not visible, the proton may be

exchanging with residual water (HDO peak at 3.33 ppm).

Workflow Visualization

4-Bromo-1,3-oxazole HCl
(Solid)

Dissolution in DMSO-d6
(Dry Environment)

 5-10 mg NMR Acquisition
(1H, 13C, COSY)

 Transfer to Tube Data Analysis
(Delta Shifts & Integration)

 FID Processing Structure Confirmation
(1:1 Br Isotope, H2 shift > 9.0)

 Compare vs Ref

Click to download full resolution via product page

Figure 1: Analytical workflow for the spectroscopic validation of oxazole salts.

MS Fragmentation Pathway
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Molecular Ion [M+H]+
m/z 148/150

Fragment [M - HCN]+
m/z 121/123

 Loss of HCN (27)

Cation [Oxazole]+
m/z 69

 Loss of Br (79/81)

Fragment [M - CO - HCN]+
m/z 93/95

 Loss of CO (28)

Click to download full resolution via product page

Figure 2: Proposed mass spectrometry fragmentation pathway for 4-bromo-1,3-oxazole.
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Compound Data: 4-Bromo-1,3-oxazole hydrochloride (CAS 1955531-81-3). PubChem

Compound Summary.

General NMR Shifts: Trace Impurities in NMR Solvents, Organometallics.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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